N-(2-bromo-4-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C17H16BrN3O2/c1-10-6-7-12(11(18)8-10)20-16(22)9-15-17(23)21-14-5-3-2-4-13(14)19-15/h2-8,15,19H,9H2,1H3,(H,20,22)(H,21,23)
• InChI Key: JRVMMLRLJDSVAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2C(=O)NC3=CC=CC=C3N2)Br
• Molecular Formula: C17H16BrN3O2
• Molecular Weight: 374.2 g/mol
• CAS No.: 1008462-59-6

Description

N-(2-bromo-4-methylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is a useful research compound. Its molecular formula is C17H16BrN3O2 and its molecular weight is 374.238. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

A study on quinoxalin-1(2H)-yl)-N-(4-substitutedphenyl)acetamides, closely related to the compound , demonstrated significant anticonvulsant activities in experimental mice, highlighting the potential of quinoxaline derivatives in developing new anticonvulsant drugs (Ibrahim et al., 2013).

Pharmacological Importance

6-Bromoquinazolinone derivatives, similar in structure to the query compound, have shown various pharmacological activities, including anti-inflammatory, analgesic, and anti-bacterial properties, suggesting the compound's potential application in these areas (Rajveer et al., 2010).

Antibacterial and Antifungal Agents

Research involving the synthesis of thiazolidinone derivatives based on 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide has shown potent antibacterial and antifungal activities, indicating the potential use of the compound in developing new antimicrobial agents (Kumar et al., 2012).

Anticancer Activity

Lipophilic acetamide derivatives, including those structurally related to the queried compound, have been synthesized and evaluated for their potential anticancer and antimicrobial agents, showing promising results against various cancer lines and suggesting a potential for cancer treatment applications (Ahmed et al., 2018).